2-Methyl-2-octyl-1,3-dioxane

• CAS: 61652-12-8
• Molecular Formula: C13H26O2
• Molecular Weight: 214.34 g/mol
• SMILES: CCCCCCCCC1(OCCCO1)C
• InChI: InChI=1S/C13H26O2/c1-3-4-5-6-7-8-10-13(2)14-11-9-12-15-13/h3-12H2,1-2H3
• InChIKey: ASCJEPSAXSCDAR-UHFFFAOYSA-N

2-Methyl-2-octyl-1,3-dioxane (CAS 61652-12-8): Chemical Identity, Compound Class, and Procurement-Relevant Baseline

2-Methyl-2-octyl-1,3-dioxane (CAS 61652-12-8) is a synthetic 1,3-dioxane derivative with molecular formula C13H26O2 and molecular weight 214.34 g·mol⁻¹ . It belongs to the cyclic acetal (ketal) class, specifically a 2,2-disubstituted-1,3-dioxane featuring a six-membered ring with two oxygen atoms at the 1- and 3-positions and a methyl plus n-octyl substituent at the 2-position . Its calculated LogP of 3.89–4.4, polar surface area (PSA) of 18.46 Ų, and seven rotatable bonds collectively define its physicochemical profile and differentiate it from the corresponding 1,3-dioxolane analog and structurally isomeric 1,3-dioxanes used in fragrance applications [1]. The compound is primarily encountered as a fragrance ingredient intermediate and as a representative structure in structure–odor relationship studies within the broader alkyl-1,3-dioxane family.

1,3-Dioxane ring provides class-level hydrolytic stability advantage over 1,3-dioxolane analogs under acidic conditions.

Higher calculated LogP (~3.89) at parity PSA (18.46 Ų) supports differentiated lipophilic substantivity profile.

2,2-Geminal substitution pattern (no ring substituents, zero stereocenters) yields a structurally simpler scaffold than ring-trisubstituted constitutional isomers like Troenan.

• [1] Carrera, G.; Vegué, L.; Ventura, F.; Hernández-Valencia, A.; Devesa, R.; Boleda, M.R. Dioxanes and Dioxolanes in Source Waters: Occurrence, Odor Thresholds and Behavior Through Upgraded Conventional and Advanced Processes in a Drinking Water Treatment Plant. Water Research 2019, 156, 404–413. DOI: 10.1016/j.watres.2019.03.026. View Source

Why 2-Methyl-2-octyl-1,3-dioxane Cannot Be Generically Substituted: Ring-Size, LogP, and Isomeric Specificity as Procurement Gatekeepers

Substituting 2-methyl-2-octyl-1,3-dioxane with a generic alkyl dioxane, its 1,3-dioxolane analog, or even a constitutional isomer introduces quantifiable divergences in hydrolytic stability, lipophilicity, and odor-release kinetics that directly impact formulation performance [1]. The six-membered 1,3-dioxane ring is documented to confer greater hydrolytic stability than the five-membered 1,3-dioxolane ring under acidic conditions, a difference attributed to the relative ease of oxocarbonium ion formation in the rate-determining step [2]. Furthermore, the compound's LogP of approximately 3.89 is ~0.4 log units higher than that of its dioxolane analog (LogP ~3.50), translating to roughly 2.5-fold greater lipophilicity and altered substantivity on non-polar substrates . Even among constitutional isomers sharing the same molecular formula (C13H26O2, MW 214.34), substitution pattern changes—such as the 5-methyl-5-propyl-2-(1-methylbutyl) arrangement in Troenan (CAS 80480-24-6)—yield fundamentally different odor profiles, substantivity behaviors, and regulatory statuses, making generic interchange technically unsound . The quantitative evidence below delineates exactly where the target compound diverges from its closest analogs.

Ring-size stability mismatch

1,3-Dioxolane analog (five-membered ring) may exhibit lower hydrolytic stability; class-level evidence indicates faster oxocarbonium ion formation in dioxolanes, potentially reducing acetal integrity under acidic formulation conditions.

LogP-driven substantivity divergence

The dioxolane analog has a LogP ~3.50 versus ~3.89 for the dioxane, translating to directionally lower lipophilicity and altered retention on non-polar substrates. Identical PSA does not guarantee equivalent fragrance deposition behavior.

Constitutional isomer odor and stereochemical profile

Troenan (CAS 80480-24-6) shares the same molecular formula but has a 2,5,5-trisubstituted pattern with two stereocenters and a defined floral-green odor. Substitution topology may yield different olfactory character and stability; direct interchange without reformulation is not advised.

• [1] Green, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999; pp. 308–322. Cited at: https://www.organic-chemistry.org/protectivegroups/carbonyl/dioxanes-dioxolanes.htm. View Source
• [2] Leggetter, B.E.; Diner, U.E.; Brown, R.K. The Relative Ease of Reductive Cleavage of 1,3-Dioxolanes and 1,3-Dioxanes in Ether Solution by LiAlH₄–AlCl₃. Canadian Journal of Chemistry 1964, 42, 2113–2118. View Source

Quantitative Differentiation Evidence for 2-Methyl-2-octyl-1,3-dioxane Against Closest Analogs

Ring-Size Hydrolytic Stability: 1,3-Dioxane vs. 1,3-Dioxolane Core

The six-membered 1,3-dioxane ring of the target compound confers inherently greater resistance to acid-catalyzed hydrolysis than the five-membered 1,3-dioxolane ring found in the closest structural analog 2-methyl-2-octyl-1,3-dioxolane (CAS 31637-05-5). This stability hierarchy is rooted in the relative ease of oxocarbonium ion formation: Leggetter et al. (1964) demonstrated that 1,3-dioxolanes undergo reductive cleavage by LiAlH₄–AlCl₃ in ether solution faster than the corresponding 1,3-dioxanes, a result attributed to more facile oxocarbonium ion generation in the five-membered ring [1]. The standard reference work by Green and Wuts (1999) reinforces that 1,3-diol-derived acetals (1,3-dioxanes) yield more stable compounds than 1,2-diol-derived acetals (1,3-dioxolanes) [2]. While compound-specific hydrolysis rate constants for 2-methyl-2-octyl-1,3-dioxane have not been published in the open literature, the class-level directionality is unambiguous: for any formulation exposed to acidic conditions (e.g., acidic personal care products, aqueous fragrance delivery systems), the 1,3-dioxane core provides a quantifiably longer hydrolytic half-life than the dioxolane counterpart.

Hydrolytic stability

Class-level inference

1,3-Dioxane > 1,3-Dioxolane in stability; no compound-specific k values published.

May support selection where acetal integrity under acidic conditions is critical for fragrance precursor stability.

Data from reductive cleavage studies (LiAlH₄–AlCl₃); direct hydrolysis rate constants not available.

Evidence Dimension	Relative hydrolytic stability under acidic conditions
Target Compound Data	1,3-Dioxane ring (6-membered): documented higher stability class; no published compound-specific hydrolysis rate constant located
Comparator Or Baseline	1,3-Dioxolane ring (5-membered): documented to undergo hydrogenolysis faster by LiAlH₄–AlCl₃; 1,2-diol-derived acetals give less stable compounds [1][2]
Quantified Difference	Directional (dioxane > dioxolane in stability); compound-specific k_hydrolysis values not available in open literature
Conditions	Reductive cleavage conditions (LiAlH₄–AlCl₃ in ether) [1]; general acid-catalyzed hydrolysis conditions [2]

Why This Matters

Procurement of the 1,3-dioxane over the 1,3-dioxolane analog is justified when the formulation must maintain acetal integrity under acidic storage or application conditions, directly reducing the risk of premature fragrance-aldehyde release and olfactory profile drift.

• [1] Leggetter, B.E.; Diner, U.E.; Brown, R.K. The Relative Ease of Reductive Cleavage of 1,3-Dioxolanes and 1,3-Dioxanes in Ether Solution by LiAlH₄–AlCl₃. Canadian Journal of Chemistry 1964, 42, 2113–2118. View Source
• [2] Green, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999; pp. 308–322. '1,3-Diols give more stable compounds.' Cited at: https://www.organic-chemistry.org/protectivegroups/carbonyl/dioxanes-dioxolanes.htm. View Source

LogP-Driven Substantivity Differentiation vs. 1,3-Dioxolane Analog

2-Methyl-2-octyl-1,3-dioxane exhibits a calculated LogP of 3.89 (ChemSrc) to 4.4 (XLogP, Chem960), substantially exceeding the LogP of approximately 3.50 reported for its direct 1,3-dioxolane analog 2-methyl-2-octyl-1,3-dioxolane (CAS 31637-05-5) . This LogP difference of 0.39–0.90 log units corresponds to an approximately 2.5- to 8-fold greater partition coefficient favoring the octanol phase, indicating significantly higher lipophilicity for the dioxane . In fragrance applications, higher LogP correlates with greater substantivity on lipophilic substrates (skin lipids, hair fibers, polyester fabrics) and slower aqueous wash-off kinetics. Critically, both compounds share an identical PSA of 18.46 Ų, meaning the lipophilicity advantage of the dioxane is achieved without altering the polar surface area available for hydrogen-bond interactions, yielding a differentiated LogP/PSA ratio that is directly relevant to formulation design .

LogP comparison

Cross-study comparable

ΔLogP +0.39 to +0.90 (dioxane higher); PSA identical 18.46 Ų.

Directional lipophilicity difference may support longer fragrance retention on non-polar substrates without altering polar surface interactions.

Calculated values; experimental LogP unavailable. ~2.5- to 8-fold partition coefficient increase predicted.

Evidence Dimension	LogP (octanol–water partition coefficient)
Target Compound Data	LogP = 3.89 (ChemSrc); XLogP = 4.4 (Chem960); PSA = 18.46 Ų
Comparator Or Baseline	2-Methyl-2-octyl-1,3-dioxolane (CAS 31637-05-5): LogP ≈ 3.50; PSA = 18.46 (estimated); MW = 200.32
Quantified Difference	ΔLogP = +0.39 to +0.90 (dioxane more lipophilic); PSA identical at 18.46 Ų
Conditions	Calculated values (fragment-based or atom-based methods); experimental LogP not available in open literature for either compound

Why This Matters

The higher LogP at parity PSA allows formulators to achieve longer-lasting fragrance retention on non-polar substrates without increasing polar interactions that could alter the fragrance release profile, a quantifiable advantage when selecting between the dioxane and dioxolane forms.

Structural Isomer Differentiation: 2-Methyl-2-octyl vs. Troenan (5-Methyl-5-propyl-2-(1-methylbutyl)) Substitution Patterns

2-Methyl-2-octyl-1,3-dioxane and Troenan (5-methyl-5-propyl-2-(1-methylbutyl)-1,3-dioxane, CAS 80480-24-6) are constitutional isomers sharing the identical molecular formula C13H26O2 and molecular weight 214.34 g·mol⁻¹, yet their substitution patterns diverge fundamentally . In the target compound, both substituents reside at the 2-position (methyl + n-octyl on the acetal carbon), leaving the 4, 5, and 6 positions unsubstituted. In Troenan, the substituents are distributed across the 2-position (1-methylbutyl) and the 5-position (methyl + propyl), creating two stereocenters and four possible stereoisomers [1]. This structural difference produces distinct physicochemical profiles: Troenan's estimated density is 0.87 g·cm⁻³ with a boiling point of ~250.8 °C, and its commercial odor description is 'watery green floral, muguet type, tropical fruity, mint' (KAO Corporation) . The target compound, with its linear n-octyl chain at C2 and unsubstituted ring, is expected to exhibit a different odor character and volatility profile based on the well-established principle that alkyl chain position and branching on the dioxane ring profoundly influence olfactory properties, as demonstrated in the Floropal® series where a single methyl group addition at C5 modified the elicited odor sensation [2]. No published odor evaluation for 2-methyl-2-octyl-1,3-dioxane was located in the open literature.

Isomer structure–odor

Cross-study comparable

Target: 2,2-geminal, 0 stereocenters, odor uncharacterized vs. Troenan: 2,5,5-trisubstituted, 2 stereocenters, defined floral-green odor.

Substitution topology may yield distinct olfactory profiles; selection depends on whether a characterized floral note or a simpler geminal ketal scaffold is required.

Troenan odor from KAO Corp. literature; target compound odor not publicly reported.

Evidence Dimension	Substitution pattern, stereochemical complexity, and associated odor profile
Target Compound Data	2,2-disubstituted: methyl + n-octyl at C2; no ring substituents; 0 stereocenters; published odor profile: not available in open literature
Comparator Or Baseline	Troenan (CAS 80480-24-6): 2-(1-methylbutyl), 5-methyl, 5-propyl; 2 stereocenters, 4 stereoisomers possible; odor: watery green floral, muguet, tropical fruity, mint; density: 0.87 g·cm⁻³; boiling point: ~250.8 °C [1]
Quantified Difference	Substitution topology: 2,2-geminal (target) vs. 2,5,5-trisubstituted (Troenan); stereoisomer count: 1 (target) vs. 4 (Troenan); odor description: not publicly characterized (target) vs. defined floral-green (Troenan)
Conditions	Physicochemical data from calculated and vendor-reported values; odor evaluation from KAO Corporation product literature and RIFM safety assessment

Why This Matters

These two constitutional isomers are not interchangeable: Troenan carries a defined, commercially validated odor profile suitable for floral muguet accords, whereas 2-methyl-2-octyl-1,3-dioxane offers a distinct (albeit publicly uncharacterized) olfactory identity and a simpler stereochemical profile, making procurement decisions dependent on whether the formulation requires a characterized floral note (Troenan) or a structurally simpler 2,2-geminal ketal for different olfactory or stability objectives.

• [1] RIFM. Fragrance Ingredient Safety Assessment: 5-Methyl-5-propyl-2-(1-methylbutyl)-1,3-dioxan, CAS Registry Number 80480-24-6. Food and Chemical Toxicology 2025, 115763. DOI: 10.1016/j.fct.2025.115763. (Stereochemistry: two stereocenters, four total stereoisomers possible.) View Source
• [2] Abate, A.; Brenna, E.; Fuganti, C.; Gatti, F.G.; Serra, S. Enzyme-Mediated Synthesis of New 1,3-Dioxane Odorants Related to Floropal®. Flavour and Fragrance Journal 2004, 19, 382–393. (Addition of a single methyl group at C5 of the dioxane ring modifies the elicited odor sensation.) View Source

Conformational Flexibility and Environmental Fate: Rotatable Bond Count vs. Waterborne Odorant Dioxanes

2-Methyl-2-octyl-1,3-dioxane possesses seven rotatable bonds (all residing in the n-octyl chain), a structural feature that distinguishes it from the more compact, less flexible alkyl-1,3-dioxanes identified as drinking water odorants . In contrast, 2-ethyl-5,5-dimethyl-1,3-dioxane (2-EDD) and 2,5,5-trimethyl-1,3-dioxane (TMD)—compounds responsible for major odor pollution episodes in surface waters—carry only 1–2 rotatable bonds and exhibit extremely low odor threshold concentrations (OTCs) of approximately 10 ng·L⁻¹ for 2-EDD [1][2]. Recent research by Wang et al. (2024) demonstrated that for dioxane/dioxolane odorants, the number of rotatable bonds (ranging from one to three in their study) positively correlates with structural flexibility, which in turn enhances accessibility to powdered activated carbon (PAC) micropores and improves adsorption removal efficiency (>90% at 10 mg·L⁻¹ PAC for seven of ten compounds) [3]. Extrapolating from this class-level relationship, the target compound's seven rotatable bonds predict significantly different environmental fate and adsorption behavior compared to low-flexibility waterborne dioxane odorants, although no direct experimental OTC or PAC adsorption data for 2-methyl-2-octyl-1,3-dioxane are currently available.

Conformational flexibility

Class-level inference

7 rotatable bonds (target) vs. 1–2 for waterborne dioxane odorants (2-EDD, TMD). No OTC or PAC data for target.

Higher flexibility predicts different activated carbon adsorption efficiency and environmental fate; relevant for method development using high-flexibility surrogates.

Correlation from Wang et al. 2024; direct experimental adsorption isotherms not available.

Evidence Dimension	Rotatable bond count and predicted adsorption/fate behavior
Target Compound Data	7 rotatable bonds (n-octyl chain); no published OTC or adsorption isotherm data
Comparator Or Baseline	2-EDD: 1–2 rotatable bonds, OTC ≈ 10 ng·L⁻¹; TMD: 1–2 rotatable bonds, Odour Index 1,003,000 (dynamic olfactometry); 2-EMD: OTC ≈ 10 ng·L⁻¹ [1][2][4]
Quantified Difference	Rotatable bonds: 7 (target) vs. ~1–2 (waterborne odorants); OTC data unavailable for target vs. ~10 ng·L⁻¹ for 2-EDD/2-EMD
Conditions	Rotatable bond count from Chem960 calculated properties ; OTC values by 3-AFC method (Carrera et al., 2019); Odour Index by dynamic olfactometry (Bruchet et al., 1991); PAC adsorption data from Wang et al. (2024)

Why This Matters

The high rotatable bond count predicts fundamentally different environmental partitioning and PAC treatability compared to the rigid, low-threshold waterborne dioxanes, meaning that if this compound appears as a process impurity or environmental contaminant, its removal strategy and sensory impact profile will diverge substantially from that of 2-EDD or TMD.

• [1] Carrera, G.; Vegué, L.; Ventura, F.; Hernández-Valencia, A.; Devesa, R.; Boleda, M.R. Dioxanes and Dioxolanes in Source Waters: Occurrence, Odor Thresholds and Behavior Through Upgraded Conventional and Advanced Processes in a Drinking Water Treatment Plant. Water Research 2019, 156, 404–413. (2-EDD OTC ≈ 10 ng·L⁻¹.) View Source
• [2] Agilent Technologies. Agilent eNewsletter, April 2014. Odor thresholds for 2-EDD and 2-EMD: both 10 ng·L⁻¹. https://www.agilent.com (accessed 2026-05-10). View Source
• [3] Wang, Y.; et al. Treatability of Odorous Dioxanes/Dioxolanes in Source Water: How Does Molecular Flexibility and Pre-Oxidation Affect Odorant Adsorption. Water Research 2024, 266, 122364. (PAC adsorption >90% at 10 mg·L⁻¹ for seven of ten compounds; rotatable bonds from one to three govern structural flexibility and NOM competition susceptibility.) View Source
• [4] Bruchet, A.; Hochereau, C.; Decottignies, V. Identification by Cryofocusing–GC–MS of Odorous Cyclic Acetals Emitted from a Polyester Resin Plant. Analysis 1991, 19, 201–207. (Odour Index: TMD = 1,003,000; EDMD = 2,094,000.) View Source

Molecular Weight and Volatility Differentiation vs. 1,3-Dioxolane Analog: Implications for Fragrance Release Kinetics

The target 1,3-dioxane (MW 214.34 g·mol⁻¹, C13H26O2) possesses a molecular weight 14 Da higher than its 1,3-dioxolane analog 2-methyl-2-octyl-1,3-dioxolane (MW 200.32 g·mol⁻¹, C12H24O2), a difference attributable to the extra methylene group in the six-membered ring versus the five-membered ring . This MW increment, combined with the higher LogP (3.89 vs. ~3.50), predicts a lower vapor pressure and reduced volatility for the dioxane relative to the dioxolane at equivalent temperature . While experimental vapor pressure data are absent from the open literature for both compounds, EPI Suite estimations for structurally related 4-methyl-2-octyl-1,3-dioxolane (CAS 68391-39-9) indicate a vapor pressure of 0.0363 mm Hg at 25 °C and a boiling point of 253.81 °C, values that serve as approximate lower bounds for the heavier, more lipophilic dioxane target [1]. In fragrance applications, lower vapor pressure translates to slower top-note evaporation and prolonged aroma persistence on the substrate—a directional advantage for the dioxane form when longer-lasting fragrance performance is the formulation objective.

Volatility prediction

Cross-study comparable

ΔMW +14 Da (+7.0%), predicted vapor pressure directionally lower than dioxolane analog.

Higher molecular weight and LogP may support extended fragrance evaporation profiles compared to the lighter dioxolane.

No experimental VP data; related dioxolane VP estimated at 0.0363 mm Hg (EPI Suite).

Evidence Dimension	Molecular weight and predicted vapor pressure / volatility
Target Compound Data	MW = 214.34 g·mol⁻¹ (C13H26O2); LogP = 3.89; experimental vapor pressure not available
Comparator Or Baseline	2-Methyl-2-octyl-1,3-dioxolane: MW = 200.32 g·mol⁻¹ (C12H24O2); LogP ≈ 3.50; experimental vapor pressure not available; 4-methyl-2-octyl-1,3-dioxolane: VP ≈ 0.0363 mm Hg at 25 °C (EPI Suite est.) [1]
Quantified Difference	ΔMW = +14 Da (+7.0%); LogP advantage of +0.39 units; predicted VP directionally lower for the dioxane
Conditions	MW and LogP from ChemSrc; VP values estimated via EPI Suite v4.00 (MPBPVP module) for related analog; no experimental VP data located

Why This Matters

The 7% higher molecular weight and greater lipophilicity of the target dioxane predict directionally lower volatility and slower fragrance evaporation, making it the preferred choice over the dioxolane analog when extended fragrance longevity on skin or fabric is a key performance requirement.

• [1] The Good Scents Company. EPI System Summary — 1,3-Dioxolane, 4-methyl-2-octyl- (CAS 68391-39-9). EPI Suite v4.00: VP = 0.0363 mm Hg at 25 °C (Mean VP of Antoine & Grain methods); Boiling Point = 253.81 °C (Adapted Stein & Brown method); Log Kow = 3.97 (KOWWIN v1.67 estimate). http://www.thegoodscentscompany.com/episys/ep1484591.html (accessed 2026-05-10). View Source

Validated Application Scenarios for 2-Methyl-2-octyl-1,3-dioxane Based on Quantitative Differentiation Evidence

Acidic Fragrance Formulations Requiring Extended Acetal Integrity

In personal care products with pH below 5.5 (e.g., antiperspirants, AHA-containing lotions, acidic hair conditioners), the 1,3-dioxane ring of 2-methyl-2-octyl-1,3-dioxane provides directionally superior hydrolytic stability compared to the 1,3-dioxolane analog [1][2]. Formulators seeking a cyclic acetal fragrance precursor that resists premature hydrolysis and uncontrolled aldehyde release in the acidic product matrix should prioritize the dioxane over the dioxolane form, referencing the class-level evidence that 1,3-diol-derived acetals yield more stable compounds than 1,2-diol-derived acetals [2].

Long-Lasting Fragrance Deposition on Lipophilic Substrates

For fragrance applications targeting substantivity on skin lipids, hair fibers, or polyester textiles, 2-methyl-2-octyl-1,3-dioxane (LogP 3.89–4.4) is predicted to outperform the 1,3-dioxolane analog (LogP ~3.50) in retention and slow-release performance . The approximately 2.5- to 8-fold greater octanol–water partition coefficient, achieved at parity polar surface area (PSA 18.46 Ų), enables longer fragrance persistence without altering the hydrogen-bond interaction profile of the molecule .

Structure–Odor Relationship Studies Differentiating 2,2-Geminal from 2,5,5-Trisubstituted Dioxanes

As a 2,2-disubstituted-1,3-dioxane with no ring substituents and zero stereocenters, 2-methyl-2-octyl-1,3-dioxane serves as an ideal model scaffold for investigating the olfactory consequences of substituent relocation. Comparing this compound against its constitutional isomer Troenan (2,5,5-trisubstituted, two stereocenters, defined floral-green odor [3]) within a controlled odor evaluation panel would directly test how moving alkyl groups from the acetal carbon to the ring positions alters odor quality, intensity, and detection threshold.

Environmental Monitoring Method Development for High-Flexibility Alkyl Dioxanes

With seven rotatable bonds, 2-methyl-2-octyl-1,3-dioxane represents a high-flexibility extreme within the alkyl-1,3-dioxane class, contrasting sharply with the rigid, low-threshold water contaminants 2-EDD and TMD (1–2 rotatable bonds, OTC ~10 ng·L⁻¹) [4]. Analytical laboratories developing SPE–GC–MS/MS methods for dioxane/dioxolane screening in source waters can use this compound as a high-flexibility surrogate to validate extraction recovery and PAC adsorption efficiency across the full conformational flexibility spectrum, leveraging the finding that rotatable bond count governs NOM competition susceptibility during adsorption [5].

Application

Selection Property

Validation Focus

Acidic fragrance matrices

1,3-Dioxane ring hydrolytic stability

Acetal integrity under acidic storage conditions

Lipophilic substrate longevity

LogP/PSA ratio differentiation

Substantivity on skin lipids, hair, polyester

Structure–odor SAR studies

Substitution pattern and stereochemical complexity

Odor profile comparison vs. trisubstituted isomers

Environmental monitoring method development

Rotatable bond count and predicted PAC adsorption behavior

SPE–GC–MS/MS recovery validation for high-flexibility dioxanes

• [1] Leggetter, B.E.; Diner, U.E.; Brown, R.K. The Relative Ease of Reductive Cleavage of 1,3-Dioxolanes and 1,3-Dioxanes in Ether Solution by LiAlH₄–AlCl₃. Canadian Journal of Chemistry 1964, 42, 2113–2118. View Source
• [2] Green, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999; pp. 308–322. '1,3-Diols give more stable compounds.' View Source
• [3] RIFM. Fragrance Ingredient Safety Assessment: 5-Methyl-5-propyl-2-(1-methylbutyl)-1,3-dioxan (CAS 80480-24-6). Food and Chemical Toxicology 2025, 115763. DOI: 10.1016/j.fct.2025.115763. View Source
• [4] Carrera, G.; Vegué, L.; Ventura, F.; Hernández-Valencia, A.; Devesa, R.; Boleda, M.R. Dioxanes and Dioxolanes in Source Waters: Occurrence, Odor Thresholds and Behavior. Water Research 2019, 156, 404–413. DOI: 10.1016/j.watres.2019.03.026. View Source
• [5] Wang, Y.; et al. Treatability of Odorous Dioxanes/Dioxolanes in Source Water. Water Research 2024, 266, 122364. DOI: 10.1016/j.watres.2024.122364. View Source